Cas no 40829-66-1 (benzyl N-(2R)-1-hydroxy-3-(4-hydroxyphenyl)propan-2-ylcarbamate)

• Product Name: benzyl N-(2R)-1-hydroxy-3-(4-hydroxyphenyl)propan-2-ylcarbamate
• CAS No: 40829-66-1
• MF: C₁₇H₁₉NO₄
• MW: 301.337064981461
• CID: 926237
• PubChem ID: 165932320
• Update Time: 2025-10-30

benzyl N-(2R)-1-hydroxy-3-(4-hydroxyphenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Z-D-TYROSINOL, 97
• N-CBZ-D-TYROSINOL
• Z-D-TYROSINOL, 97%
• benzyl N-(2R)-1-hydroxy-3-(4-hydroxyphenyl)propan-2-ylcarbamate

• Inchi： 1S/C17H19NO4/c19-11-15(10-13-6-8-16(20)9-7-13)18-17(21)22-12-14-4-2-1-3-5-14/h1-9,15,19-20H,10-12H2,(H,18,21)/t15-/m1/s1
• InChI Key： JZQPPPPYEOPYKR-OAHLLOKOSA-N
• SMILES： C(O)[C@@H](CC1=CC=C(O)C=C1)NC(OCC1=CC=CC=C1)=O

Experimental Properties

• Melting Point: 93-97 °C(lit.)

Additional information on benzyl N-(2R)-1-hydroxy-3-(4-hydroxyphenyl)propan-2-ylcarbamate

Introduction to Benzyl N-(2R)-1-hydroxy-3-(4-hydroxyphenyl)propan-2-ylcarbamate (CAS No. 40829-66-1)

Benzyl N-(2R)-1-hydroxy-3-(4-hydroxyphenyl)propan-2-ylcarbamate, a compound with the chemical formula C₁₇H₁₉NO₄, is a heterocyclic carbamate derivative that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 40829-66-1, exhibits a complex structural framework that includes both hydroxyl and carbamate functional groups, making it a versatile intermediate in the development of novel therapeutic agents.

The structure of Benzyl N-(2R)-1-hydroxy-3-(4-hydroxyphenyl)propan-2-ylcarbamate features a benzyl moiety attached to a propanediol backbone, with hydroxyl groups at the 1 and 4 positions and a carbamate group at the 2 position. This arrangement not only contributes to its solubility in polar solvents but also enhances its reactivity in various chemical transformations. The stereochemistry at the propanediol backbone, specifically the (2R) configuration, plays a crucial role in determining its biological activity and interaction with biological targets.

In recent years, there has been growing interest in heterocyclic carbamates due to their potential applications in drug discovery and development. These compounds are known for their ability to modulate enzyme activity and cellular processes, making them valuable candidates for treating a wide range of diseases. The biological activity of Benzyl N-(2R)-1-hydroxy-3-(4-hydroxyphenyl)propan-2-ylcarbamate has been extensively studied, particularly in the context of its inhibitory effects on certain enzymes and its potential role in anti-inflammatory and antioxidant therapies.

One of the most compelling aspects of this compound is its pharmacological profile. Research has demonstrated that Benzyl N-(2R)-1-hydroxy-3-(4-hydroxyphenyl)propan-2-ylcarbamate exhibits significant inhibitory activity against various enzymes involved in inflammatory pathways. For instance, studies have shown that it can effectively block the activity of cyclooxygenase (COX), an enzyme crucial in the production of prostaglandins, which are key mediators of inflammation. This makes it a promising candidate for developing novel anti-inflammatory drugs with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Additionally, the antioxidant properties of Benzyl N-(2R)-1-hydroxy-3-(4-hydroxyphenyl)propan-2-ylcarbamate have been explored extensively. Oxidative stress is a major contributor to various chronic diseases, including neurodegenerative disorders and cardiovascular diseases. The hydroxyl groups present in its structure contribute to its ability to scavenge free radicals and reduce oxidative damage. Preclinical studies have indicated that this compound can protect against oxidative stress-induced cell death, suggesting its potential use in therapeutic interventions aimed at mitigating oxidative damage.

The synthesis of Benzyl N-(2R)-1-hydroxy-3-(4-hydroxyphenyl)propan-2-ylcarbamate involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. The synthesis typically begins with the preparation of a chiral propanediol derivative, followed by the introduction of a carbamate group using appropriate reagents such as phosgene or urea derivatives. The final step involves benzoylation to introduce the benzyl moiety at the desired position. Advanced synthetic techniques, including catalytic asymmetric hydrogenation and enantioselective reactions, have been employed to ensure high yields and enantiomeric purity.

In recent years, there has been a significant advancement in green chemistry approaches for synthesizing heterocyclic carbamates. These methods aim to minimize waste generation and reduce environmental impact while maintaining high efficiency and yield. For instance, biocatalytic methods using engineered enzymes have been explored as sustainable alternatives to traditional synthetic routes. Such approaches not only enhance sustainability but also offer improved selectivity and reduced reaction times.

The pharmacokinetic properties of Benzyl N-(2R)-1-hydroxy-3-(4-hydroxyphenyl)propan-2-ylcarbamate are also an area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Initial pharmacokinetic studies have suggested that it exhibits moderate bioavailability and rapid clearance from the bloodstream. These findings are essential for designing effective dosing regimens and predicting long-term safety profiles.

In conclusion, Benzyl N-(2R)-1-hydroxy-3-(4-hydroxyphenyl)propan-2-ylcarbamate (CAS No. 40829-66-1) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features contribute to its diverse biological activities, particularly in anti-inflammatory and antioxidant therapies. Ongoing research continues to uncover new insights into its pharmacological properties and synthetic methodologies, paving the way for its development into novel therapeutic agents.